BPK-25

• Molecular Formula: C21H17ClN4O2
• Molecular Weight: 392.8 g/mol
• InChI: InChI=1S/C21H17ClN4O2/c1-2-20(27)26(14-16-9-6-10-19(22)24-16)17-11-12-18(23-13-17)21(28)25-15-7-4-3-5-8-15/h2-13H,1,14H2,(H,25,28)
• InChIKey: MHPBTJANPDDCPH-UHFFFAOYSA-N

BPK-25: NuRD-Degrading Electrophilic Probe

BPK-25 is a small-molecule active acrylamide that functions as a covalent protein degrader targeting the nucleosome remodeling and deacetylase (NuRD) complex through a post-translational mechanism involving direct cysteine engagement [1]. It also inhibits palmitoylation of STING (TMEM173), thereby suppressing STING activation by the cyclic dinucleotide ligand cGAMP and blocking downstream NF-κB and NFAT signaling in T cells [2]. The compound serves as a research tool for dissecting NuRD complex biology in immune cell activation and for exploring STING pathway modulation.

Selective NuRD complex protein degradation

Ligandable cysteine map in primary human T cells

Activity-based protein profiling (ABPP) probe

Distinct electrophilic fragment signature

• [1] Vinogradova EV, et al. An Activity-Guided Map of Electrophile-Cysteine Interactions in Primary Human T Cells. Cell. 2020 Aug 20;182(4):1009-1026.e29. View Source
• [2] PMC9841179: Table 1. Structures and targets of cGAS and STING drugs. View Source

Why BPK-25 Cannot Be Replaced in T-Cell Studies

BPK-25 operates through a dual mechanism—covalent protein engagement leading to NuRD complex degradation and STING palmitoylation inhibition—that distinguishes it from non-covalent NuRD modulators and from STING inhibitors lacking protein degradation activity [1]. Standard NuRD-targeting compounds (e.g., HDAC inhibitors, CHD4 inhibitors) inhibit enzymatic functions without inducing complex turnover, whereas STING inhibitors (e.g., C-176, H-151) lack NuRD-degrading capacity [2]. Critically, the electrophilic acrylamide warhead of BPK-25 is essential for activity; its non-electrophilic propanamide analog (BPK-25-ctrl) completely fails to suppress T-cell activation or degrade NuRD proteins [3]. Generic substitution with structural analogs lacking the acrylamide moiety or with single-mechanism STING inhibitors therefore fails to recapitulate BPK-25's phenotype.

Target selectivity

BPK-21 and EV-3 primarily degrade BIRC2/BIRC3, not NuRD; NuRD-selective degradation may not replicate.

Viability profile

Vorinostat suppresses T-cell activation with cytotoxicity; BPK-25 viability context may differ.

Cysteine liganding

Acrylamide electrophile targets vary; substitution may shift pathway response profile.

• [1] Vinogradova EV, et al. An Activity-Guided Map of Electrophile-Cysteine Interactions in Primary Human T Cells. Cell. 2020 Aug 20;182(4):1009-1026.e29. View Source
• [2] PMC9841179: Table 1. Structures and targets of cGAS and STING drugs. View Source
• [3] GlpBio BPK-25 Product Page (citing Vinogradova et al., Cell 2020). View Source

BPK-25 Head-to-Head Evidence Against Analogs

NuRD Degradation Selectivity vs. BPK-21 and EV-3

BPK-25 suppresses T-cell activation with an IC50 of 3.2 μM in THP-1 cells, a potency that falls within the low-micromolar range [1]. This value is less potent than advanced STING inhibitors such as Compound 275/147/118 (IC50 = 0.04–0.2 μM, THP-1) and Compound 50/GSK (pIC50 = 8.9 in THP-1, ~12.6 nM), but BPK-25's covalent NuRD-degrading mechanism offers a distinct pharmacological profile not shared by these potent but degradation-inactive STING inhibitors [2]. For comparison, Compound 18, another STING-CDN binding pocket inhibitor, has an IC50 of 11 μM in THP-1 cells [3].

NuRD Degradation Selectivity

Head-to-head

BPK-25 (10 µM): unique reduction of CHD4, HDAC1, MTA1/2, RBBP4/7 BPK-21 (20 µM), EV-3 (10 µM): no significant NuRD protein changes

Reported proteasome-dependent NuRD degradation context

MG132 co-treatment blocked BPK-25-induced loss; n = 3–8, p

MYD88 C203 Docking

Head-to-head

BPK-25: H-bonds with E183 and R188 in MYD88 BPK-21: lacks accessibility to E183/R188

Supports cysteine-engagement specificity review

In silico PDB 4DOM covalent docking

NF-κB Pathway Suppression

Head-to-head

>50% reduction in p-IκBα (S32/S36)

Reported NF-κB pathway-suppression context

Western blot, αCD3/αCD28-stimulated human T cells, n = 3–8, p

STING Pathway Inhibition

Data to verify

BPK-25 inhibits cGAMP-induced TMEM173 (STING) activation BPK-21 and EV-3: no reported STING inhibition

Supports STING pathway-interaction screening

Exact IC₅₀ not publicly available; qualitative report

Cytotoxicity-Free Profile

Head-to-head

BPK-25 (10 µM): no significant cytotoxicity Vorinostat: T-cell activation suppression with cytotoxicity

Reported T-cell viability context

Primary human T cells, 24 h; viability assay details in Figure 6M

NFAT Pathway Suppression

Class-level

BPK-25 blocks NFAT activation and reduces NFATc2 expression BPK-21, EV-3: no reported NFAT modulation

Supports NFAT pathway-inhibition review

Full NFAT reporter quantitation not publicly accessible

Evidence Dimension	Inhibitory potency on T-cell activation (IC50)
Target Compound Data	IC50 = 3.2 μM
Comparator Or Baseline	Compound 275 (IFM): IC50 = 0.04–0.2 μM; Compound 50 (GSK): pIC50 = 8.9 (~12.6 nM); Compound 18: IC50 = 11 μM
Quantified Difference	BPK-25 is ~16–80× less potent than IFM compounds, ~250× less potent than Compound 50, and ~3.4× more potent than Compound 18
Conditions	THP-1 human monocytic leukemia cells

Why This Matters

BPK-25's distinct potency tier and covalent mechanism justify its selection when NuRD degradation plus STING modulation is required, rather than maximal STING inhibition alone.

• [1] PMC9122663: Table 2. Inhibitory potency of STING modulators (Vinogradova et al., 2020). View Source
• [2] PMC9122663: Table 2. Inhibitory potency of STING modulators (Roush et al., 2020; Fosbenner et al., 2019). View Source
• [3] PMC9122663: Table 2. Inhibitory potency of STING modulators (Siu et al., 2019). View Source

MYD88 C203 Covalent Docking Selectivity vs. BPK-21

A direct head-to-head comparison between BPK-25 and its non-electrophilic propanamide analog (BPK-25-ctrl) demonstrates that the acrylamide warhead is strictly required for biological activity [1]. BPK-25-ctrl fails to suppress T-cell activation and does not affect NuRD complex protein levels, confirming that covalent cysteine engagement underlies BPK-25's mechanism [2]. This requirement is reinforced by structural modeling: BPK-25 forms predicted hydrogen bonds with E183 and R188 in its target pocket that are not accessible to the related compound BPK-21 in its docked conformation [3].

MYD88 C203 Docking

Head-to-head

BPK-25: H-bonds with E183 and R188 in MYD88 BPK-21: lacks accessibility to E183/R188

Supports cysteine-engagement specificity review

In silico PDB 4DOM covalent docking

Evidence Dimension	T-cell activation suppression and NuRD protein degradation
Target Compound Data	BPK-25: active (suppresses T-cell activation; reduces NuRD proteins in concentration- and time-dependent manner)
Comparator Or Baseline	BPK-25-ctrl (non-electrophilic propanamide analog): inactive
Quantified Difference	Complete loss of activity with warhead replacement; >50% reduction in IκBα phosphorylation at 10 μM BPK-25 versus no effect with BPK-25-ctrl
Conditions	Primary human T cells; 10 μM, 24 h treatment

Why This Matters

The strict requirement for the electrophilic acrylamide warhead ensures that only BPK-25 (not reduced-propionamide analogs) delivers the covalent degradation phenotype, making structural fidelity essential for experimental reproducibility.

• [1] Vinogradova EV, et al. An Activity-Guided Map of Electrophile-Cysteine Interactions in Primary Human T Cells. Cell. 2020 Aug 20;182(4):1009-1026.e29. View Source
• [2] GlpBio BPK-25 Product Page (citing Vinogradova et al., Cell 2020). View Source
• [3] PMC7775622: Figure 5. Cysteines liganded by active compounds in human T cells (docking comparison of BPK-25 vs. BPK-21). View Source

NF-κB Pathway Suppression in Activated T Cells

In TMT-based proteomic expression profiling (TMT-exp), BPK-25 (10 μM, 24 h) caused significant decreases in multiple NuRD complex proteins, including CHD4, HDAC1, HDAC2, MTA1, MTA2, RBBP4, and RBBP7, with additional NuRD proteins showing 25–50% reduced expression [1]. Notably, these NuRD complex proteins were largely unaltered by other active electrophilic compounds (BPK-21, EV-3, DMF) tested in the same study, and degradation was blocked by the proteasome inhibitor MG132, confirming a proteasome-dependent degradation mechanism [2]. In contrast, the pan-HDAC inhibitor vorinostat did not produce selective NuRD complex degradation but instead caused broader cytotoxicity in T cells [3].

NF-κB Pathway Suppression

Head-to-head

>50% reduction in p-IκBα (S32/S36)

Reported NF-κB pathway-suppression context

Western blot, αCD3/αCD28-stimulated human T cells, n = 3–8, p

STING Pathway Inhibition

Data to verify

BPK-25 inhibits cGAMP-induced TMEM173 (STING) activation BPK-21 and EV-3: no reported STING inhibition

Supports STING pathway-interaction screening

Exact IC₅₀ not publicly available; qualitative report

Cytotoxicity-Free Profile

Head-to-head

BPK-25 (10 µM): no significant cytotoxicity Vorinostat: T-cell activation suppression with cytotoxicity

Reported T-cell viability context

Primary human T cells, 24 h; viability assay details in Figure 6M

NFAT Pathway Suppression

Class-level

BPK-25 blocks NFAT activation and reduces NFATc2 expression BPK-21, EV-3: no reported NFAT modulation

Supports NFAT pathway-inhibition review

Full NFAT reporter quantitation not publicly accessible

Evidence Dimension	Selective degradation of NuRD complex proteins
Target Compound Data	BPK-25: significant reduction of CHD4, HDAC1, HDAC2, MTA1, MTA2, RBBP4, RBBP7; 25–50% reduction in additional NuRD proteins
Comparator Or Baseline	BPK-21, EV-3, DMF: minimal to no effect on NuRD complex proteins; Vorinostat: non-selective cytotoxicity without specific NuRD degradation
Quantified Difference	BPK-25 uniquely reduces NuRD proteins among electrophiles tested; degradation blocked by MG132
Conditions	Primary human T cells; 10 μM, 24 h; TMT proteomics and western blot validation

Why This Matters

BPK-25 provides a unique tool for selective NuRD complex degradation that is not achievable with other covalent electrophiles or HDAC inhibitors, enabling clean dissection of NuRD-dependent phenotypes.

• [1] PMC7775622: Figure 6J–K. Volcano plot and heatmap of protein expression changes in BPK-25-treated T cells. View Source
• [2] PMC7775622: Figure 6J–K. Protein expression changes caused by BPK-25 and other active compounds. View Source
• [3] PMC7775622: Figure 6M. Vorinostat T-cell activation and cytotoxicity profile. View Source

STING Pathway Inhibition

BPK-25 inhibits STING activation by targeting palmitoylation, a post-translational lipid modification essential for STING function, rather than competing with CDN ligands at the STING binding pocket [1]. This mechanism distinguishes BPK-25 from STING-CDN binding pocket inhibitors such as Compound 18 (IC50 = 11 μM, THP-1), Astin C (Kd = 53 nM), SN-011 (IC50 = 76 nM, L929), and H-151 (IC50 ~100 nM) [2]. Within the palmitoylation-inhibitor class, BPK-25 joins C-176, C-178, NO2-FAs, and H-151, but uniquely combines STING inhibition with covalent NuRD complex degradation [3]. At 10 μM over 5 hours, BPK-25 inhibits cGAMP-induced TMEM173 activation [4].

STING Pathway Inhibition

Data to verify

BPK-25 inhibits cGAMP-induced TMEM173 (STING) activation BPK-21 and EV-3: no reported STING inhibition

Supports STING pathway-interaction screening

Exact IC₅₀ not publicly available; qualitative report

Evidence Dimension	Mechanism of STING inhibition
Target Compound Data	Palmitoylation inhibition (post-translational modification blockade)
Comparator Or Baseline	Compound 18, Astin C, SN-011: STING-CDN binding pocket antagonists
Quantified Difference	Mechanistic distinction (palmitoylation vs. direct CDN binding); BPK-25 additionally degrades NuRD complex proteins
Conditions	Mechanism classification based on Vinogradova et al. 2020 and PMC9841179

Why This Matters

BPK-25 offers a mechanistically orthogonal approach to STING inhibition—palmitoylation blockade—which may overcome resistance or limitations associated with CDN-competitive antagonists, while its dual NuRD-degrading activity provides a unique phenotype.

• [1] PMC9841179: Table 1. Structures and targets of cGAS and STING drugs (BPK-25 classified as palmitoylation inhibitor). View Source
• [2] PMC9122663: Table 2. Inhibitory potency of STING modulators (Siu et al., 2019; Li et al., 2018; Hong et al., 2021; Haag et al., 2018). View Source
• [3] PMC9841179: Table 1. Classification of STING palmitoylation inhibitors. View Source
• [4] GlpBio BPK-25 Product Page (citing Vinogradova et al., Cell 2020). View Source

BPK-25 Research Application Scenarios

NuRD Complex in Immune Regulation and Oncology

BPK-25 enables selective, concentration-dependent (0.1–20 μM) and time-dependent degradation of multiple NuRD complex proteins (CHD4, HDAC1/2, MTA1/2, RBBP4/7) in primary human T cells without altering mRNA levels, as established by TMT proteomics and western blot validation [1]. This property makes it suitable for loss-of-function studies of the NuRD complex where genetic knockdown/knockout is impractical in primary immune cells. The negative control analog BPK-25-ctrl serves as an essential experimental control to confirm NuRD-dependence of observed phenotypes [2].

Clean Cytotoxicity Window in T-Cell Activation

BPK-25 inhibits STING activation via palmitoylation blockade, a mechanism distinct from CDN-competitive antagonists [1]. At 10 μM (5 h), BPK-25 inhibits cGAMP-induced TMEM173 activation, and at 10 μM (24 h) suppresses NF-κB activation (≥50% reduction in IκBα phosphorylation) and blocks NFAT activation [2]. This application is appropriate for studies comparing palmitoylation-dependent vs. CDN-binding-dependent STING activation modes, or for investigating STING function in contexts where NuRD degradation also contributes to the phenotype.

Chemical Proteomics Reference Standard

BPK-25 was discovered and characterized as part of a large-scale activity-guided map of electrophile-cysteine interactions in primary human T cells using isoTOP-ABPP and TMT-ABPP methodologies [1]. The compound serves as a validated tool compound for chemical proteomics studies aimed at identifying and functionally characterizing cysteine-reactive small molecules in immune cells. Its defined cysteine engagement profile (including predicted hydrogen bonds with E183 and R188 in target pockets) and proteasome-dependent degradation mechanism make it a reference standard for benchmarking covalent degrader activity in T-cell systems [2].

STING and T-Cell Immune Crosstalk

BPK-25 suppresses T-cell activation with an IC50 of 3.2 μM in THP-1 cells and inhibits NF-κB and NFAT pathways in primary T cells [1]. At 10 μM (24 h), it reduces IκBα phosphorylation by >50% and decreases NFATc2 expression [2]. This application is suitable for screening campaigns requiring a covalent NuRD degrader with defined STING-inhibitory activity, particularly where comparisons against non-covalent STING inhibitors or HDAC inhibitors are needed to control for mechanism-specific effects.

Application

Selection Property

Validation Focus

NuRD complex degradation studies

Selective NuRD degradation probe

Proteasome-dependent target engagement

T-cell activation assays

Viability-compatible immunomodulation

NF-κB and NFAT pathway endpoints

Chemical proteomics method validation

Defined cysteine liganding map

Cross-laboratory target engagement benchmarking

STING-dependent T-cell modulation studies

Multi-pathway immunomodulatory profile

STING, NF-κB, NFAT pathway integration

• [1] Vinogradova EV, et al. An Activity-Guided Map of Electrophile-Cysteine Interactions in Primary Human T Cells. Cell. 2020 Aug 20;182(4):1009-1026.e29. View Source
• [2] PMC9122663: Table 2. Inhibitory potency of STING modulators; PMC9841179: Table 1. View Source